Vedaprofen
Overview
Description
Vedaprofen is a nonsteroidal anti-inflammatory drug (NSAID) used in veterinary medicine for the treatment of pain and inflammation due to musculoskeletal disorders in dogs and horses and for the treatment of pain due to horse colic .
Molecular Structure Analysis
Vedaprofen has a molecular formula of C19H22O2 . Its structure includes a cyclohexyl group attached to a naphthalene ring, which is further connected to a propanoic acid group .Scientific Research Applications
Influence on Semen Quality and Freezability in Stallions
Research by Janett et al. (2005) investigated Vedaprofen's effects on the quality and freezability of stallion semen. The study, which utilized 22 Franches Montagnes stallions, found that Vedaprofen significantly inhibited prostaglandin (PG) concentrations in seminal plasma without affecting semen quality parameters in both fresh and frozen-thawed samples. This suggests Vedaprofen's potential utility in reproductive veterinary practices without compromising semen quality (Janett et al., 2005).
Analgesic Efficacy in Dogs
A study by Fantoni et al. (2015) compared the analgesic efficacy of pre and post-operative Vedaprofen with Ketoprofen in dogs undergoing surgery. The results indicated that both pre- and postoperative administration of Vedaprofen provided effective pain control comparable to Ketoprofen, highlighting its potential for managing postoperative pain in veterinary medicine (Fantoni et al., 2015).
Renal Function and Safety in Cats
Khwanjai et al. (2012) evaluated Vedaprofen and Tolfenamic acid's effects on renal function, hematological, and biochemical profiles in healthy cats over a 14-day oral administration period. The study concluded that Vedaprofen did not cause adverse effects on renal function or significant changes in hematological and biochemical variables, suggesting its safety for short-term use in feline patients (Khwanjai et al., 2012).
Pharmacokinetics in Dogs
Hoeijmakers et al. (2005) explored the pharmacokinetics of Vedaprofen and its enantiomers in dogs after single and multiple dosing. The study found rapid absorption and high bioavailability of Vedaprofen, with no accumulation in plasma following repeated oral administration. This provides valuable information for optimizing dosing regimens for canine patients (Hoeijmakers et al., 2005).
Mechanism of Action
Target of Action
Vedaprofen is a nonsteroidal anti-inflammatory drug (NSAID) that primarily targets the cyclooxygenase-1 (COX-1) enzyme . COX-1 is an enzyme that plays a crucial role in the synthesis of prostaglandins, which are lipid compounds that have diverse functions in the body, including roles in inflammation, pain, and fever .
Mode of Action
Vedaprofen works by selectively inhibiting the COX-1 enzyme, thereby reducing the production of prostaglandins . This inhibition results in decreased inflammation, pain, and fever, which are commonly associated with conditions that vedaprofen is used to treat, such as musculoskeletal disorders in dogs and horses, and pain due to horse colic .
Biochemical Pathways
The primary biochemical pathway affected by vedaprofen is the arachidonic acid pathway. In this pathway, arachidonic acid is converted into prostaglandins by the COX-1 enzyme . By inhibiting COX-1, vedaprofen reduces the production of prostaglandins, particularly prostaglandin E2 (PGE2) and thromboxane B2 (TxB2), which are involved in inflammation and pain signaling .
Result of Action
The molecular and cellular effects of vedaprofen’s action primarily involve the reduction of inflammation and pain. By inhibiting the production of prostaglandins, vedaprofen decreases the sensitization of nerve endings to painful stimuli, thereby reducing pain. It also reduces inflammation by decreasing the production of inflammatory mediators .
Action Environment
Environmental factors can influence the action, efficacy, and stability of vedaprofen. For instance, factors such as the pH of the stomach can affect the absorption of vedaprofen, while liver and kidney function can influence its metabolism and excretion, respectively .
Safety and Hazards
properties
IUPAC Name |
2-(4-cyclohexylnaphthalen-1-yl)propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22O2/c1-13(19(20)21)15-11-12-16(14-7-3-2-4-8-14)18-10-6-5-9-17(15)18/h5-6,9-14H,2-4,7-8H2,1H3,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZUGVMQFWFVFBX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C2=CC=CC=C21)C3CCCCC3)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5049077 | |
Record name | Quadrisol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5049077 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Vedaprofen | |
CAS RN |
71109-09-6 | |
Record name | Vedaprofen | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=71109-09-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Vedaprofen [USAN:INN:BAN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0071109096 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Quadrisol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5049077 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-cyclohexyl-α-methylnaphthalene-1-acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.068.339 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | VEDAPROFEN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/OKX88EO7OI | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
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Retrosynthesis Analysis
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Strategy Settings
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